Cas no 74129-05-8 (Ethanone,1-(2,3-dihydro-1,1,2,2,3,3,6-heptamethyl-1H-inden-5-yl)-)

• Product Name: Ethanone,1-(2,3-dihydro-1,1,2,2,3,3,6-heptamethyl-1H-inden-5-yl)-
• CAS No: 74129-05-8
• MF: C₁₈H₂₆O
• MW: 258.398445606232
• CID: 581771
• PubChem ID: 226424
• Update Time: 2025-04-19

Ethanone,1-(2,3-dihydro-1,1,2,2,3,3,6-heptamethyl-1H-inden-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,3-dihydro-1,1,2,2,3,3,6-heptamethyl-1H-inden-5-yl)-
• 1-(1,1,2,2,3,3,6-heptamethylinden-5-yl)ethanone
• AC1L5ERC
• AG-J-97335
• CTK5D9397
• Ketone, 1,1,2,2,3,3,6-heptamethyl-5-indanyl methyl (6CI)
• NSC16833
• NSC-16833
• 74129-05-8
• DTXSID20280448
• AKOS024263540

• Inchi： 1S/C18H26O/c1-11-9-14-15(10-13(11)12(2)19)17(5,6)18(7,8)16(14,3)4/h9-10H,1-8H3
• InChI Key： LAHIPXVBRIINQS-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=CC2=C(C=1)C(C)(C)C(C)(C)C2(C)C

Computed Properties

• Exact Mass: 258.19848
• Monoisotopic Mass: 258.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07